Cas no 1334492-46-4 (tert-butyl 2-[1-(methylamino)ethyl]piperidine-1-carboxylate)

• Product Name: tert-butyl 2-[1-(methylamino)ethyl]piperidine-1-carboxylate
• CAS No: 1334492-46-4
• MF: C₁₃H₂₆N₂O₂
• MW: 242.357743740082
• CID: 2175545
• Update Time: 2025-05-19

tert-butyl 2-[1-(methylamino)ethyl]piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Tert-butyl 2-(1-(methylamino)ethyl)piperidine-1-carboxylate
• AM91890
• tert-butyl 2-[1-(methylamino)ethyl]piperidine-1-carboxylate

• Inchi： 1S/C13H26N2O2/c1-10(14-5)11-8-6-7-9-15(11)12(16)17-13(2,3)4/h10-11,14H,6-9H2,1-5H3
• InChI Key： XAMKXROYRZILBP-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCCCC1C(C)NC)=O

Computed Properties

• Exact Mass: 242.199
• Monoisotopic Mass: 242.199
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6

Additional information on tert-butyl 2-[1-(methylamino)ethyl]piperidine-1-carboxylate

Introduction to Tert-butyl 2-[1-(Methylamino)ethyl]piperidine-1-Carboxylate (CAS No. 1334492-46-4)

Tert-butyl 2-[1-(Methylamino)ethyl]piperidine-1-carboxylate, a compound with the chemical identifier CAS No. 1334492-46-4, is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the piperidine class of heterocyclic amines, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique structural features of tert-butyl 2-[1-(Methylamino)ethyl]piperidine-1-carboxylate make it a valuable scaffold for the design and synthesis of novel bioactive molecules.

The molecular structure of this compound incorporates a tert-butyl group, a methylamino ethyl chain, and a piperidine ring, each contributing to its distinct chemical and pharmacological properties. The tert-butyl group, known for its steric hindrance, can influence the compound's solubility, metabolic stability, and interaction with biological targets. Meanwhile, the presence of the methylamino ethyl moiety introduces a basic nitrogen atom, which can participate in hydrogen bonding and ionic interactions, enhancing its binding affinity to various protein receptors.

In recent years, there has been growing interest in exploring the pharmacological potential of piperidine derivatives. These compounds have shown promise in various therapeutic areas, including central nervous system (CNS) disorders, cardiovascular diseases, and infectious diseases. The structural motif of tert-butyl 2-[1-(Methylamino)ethyl]piperidine-1-carboxylate aligns well with the requirements for designing molecules that can interact selectively with biological targets. For instance, its piperidine ring is a common feature in many drugs that modulate neurotransmitter systems, making it a relevant candidate for further investigation.

One of the most compelling aspects of this compound is its potential as a lead molecule in drug discovery. Researchers have been leveraging computational methods and high-throughput screening to identify novel pharmacophores within this class of compounds. The combination of computational chemistry tools and experimental validation has enabled the rapid optimization of lead compounds like tert-butyl 2-[1-(Methylamino)ethyl]piperidine-1-carboxylate. This approach has led to several promising candidates that are being evaluated for their efficacy and safety profiles in preclinical studies.

The tert-butyl group in the molecule plays a crucial role in determining its pharmacokinetic properties. Its steric bulk can prevent rapid metabolism by enzymes such as cytochrome P450 (CYP450), thereby extending the half-life of the compound in vivo. This characteristic is particularly advantageous for drugs that require prolonged exposure to achieve therapeutic effects. Additionally, the methylamino ethyl chain can enhance blood-brain barrier penetration, which is essential for CNS-targeted therapies.

Recent studies have highlighted the importance of piperidine derivatives in addressing neurological disorders. For example, modifications to the piperidine core have been shown to improve binding affinity to serotonin receptors, which are implicated in conditions such as depression and anxiety. The structural features of tert-butyl 2-[1-(Methylamino)ethyl]piperidine-1-carboxylate make it a suitable candidate for further exploration in this context. Researchers are investigating its potential as an antagonist or partial agonist at various serotonin receptor subtypes.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex framework efficiently. The use of chiral auxiliaries or catalysts has also been explored to achieve enantioselective synthesis, which is critical for developing enantiopure drugs with enhanced pharmacological profiles.

In conclusion, Tert-butyl 2-[1-(Methylamino)ethyl]piperidine-1-carboxylate (CAS No. 1334492-46-4) represents a promising candidate for further pharmaceutical development. Its unique structural features and potential biological activities make it an attractive scaffold for designing novel therapeutic agents. As research continues to uncover new applications for piperidine derivatives, compounds like this one are likely to play a significant role in addressing unmet medical needs across various therapeutic areas.